Cas no 1378683-92-1 (6-hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one)
6-hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3,4-DIHYDRO-6-HYDROXYQUINOXALIN-2(1H)-ONE
- 2(1H)-Quinoxalinone, 3,4-dihydro-6-hydroxy-
- 6-hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one
-
- Inchi: 1S/C8H8N2O2/c11-5-1-2-6-7(3-5)9-4-8(12)10-6/h1-3,9,11H,4H2,(H,10,12)
- InChI Key: AINRWJHBDLUXCI-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C(O)C=C2)NCC1=O
6-hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00996570-1g |
3,4-Dihydro-6-hydroxyquinoxalin-2(1H)-one |
1378683-92-1 | 95% | 1g |
¥4795.0 | 2023-04-02 | |
| Enamine | EN300-1708780-0.05g |
6-hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one |
1378683-92-1 | 95% | 0.05g |
$226.0 | 2023-09-20 | |
| Enamine | EN300-1708780-0.1g |
6-hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one |
1378683-92-1 | 95% | 0.1g |
$337.0 | 2023-09-20 | |
| Enamine | EN300-1708780-0.25g |
6-hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one |
1378683-92-1 | 95% | 0.25g |
$481.0 | 2023-09-20 | |
| Enamine | EN300-1708780-0.5g |
6-hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one |
1378683-92-1 | 95% | 0.5g |
$758.0 | 2023-09-20 | |
| Enamine | EN300-1708780-1.0g |
6-hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one |
1378683-92-1 | 95% | 1.0g |
$971.0 | 2023-07-06 | |
| Enamine | EN300-1708780-2.5g |
6-hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one |
1378683-92-1 | 95% | 2.5g |
$1903.0 | 2023-09-20 | |
| Enamine | EN300-1708780-5.0g |
6-hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one |
1378683-92-1 | 95% | 5.0g |
$2816.0 | 2023-07-06 | |
| Enamine | EN300-1708780-10.0g |
6-hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one |
1378683-92-1 | 95% | 10.0g |
$4176.0 | 2023-07-06 | |
| Aaron | AR01DWNY-50mg |
3,4-DIHYDRO-6-HYDROXYQUINOXALIN-2(1H)-ONE |
1378683-92-1 | 95% | 50mg |
$336.00 | 2025-02-09 |
6-hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 6-hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one
6-Hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 1378683-92-1): A Comprehensive Overview
6-Hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 1378683-92-1) is a heterocyclic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceuticals and agrochemicals. This compound, often referred to as 6-hydroxy-THQ, belongs to the quinoxaline family, which is known for its diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule for its unique structural features and promising properties.
The molecular structure of 6-hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one features a fused bicyclic system with a hydroxyl group at the 6-position and a carbonyl group at the 2-position. This arrangement contributes to its chemical reactivity and makes it a valuable intermediate in organic synthesis. The compound's CAS number 1378683-92-1 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance.
In the pharmaceutical industry, 6-hydroxy-THQ derivatives are being explored for their potential as kinase inhibitors, which could lead to new treatments for various diseases. The compound's scaffold is particularly interesting for drug discovery because it can interact with multiple biological targets. Recent studies have investigated its role in modulating enzymatic activity, making it a hot topic in medicinal chemistry circles.
The agrochemical sector has also shown interest in 6-hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one due to its potential as a precursor for novel pesticides and herbicides. Its structural similarity to naturally occurring compounds makes it an attractive candidate for developing environmentally friendly crop protection agents. Researchers are particularly excited about its possible applications in sustainable agriculture, a growing concern among consumers and regulators alike.
Synthetic approaches to CAS 1378683-92-1 typically involve multi-step organic reactions, with recent literature focusing on more efficient and greener methodologies. The development of catalytic processes for its production aligns with the current trend toward sustainable chemistry in both academic and industrial settings. These advancements are crucial for scaling up production while minimizing environmental impact.
Analytical characterization of 6-hydroxy-THQ involves various spectroscopic techniques, including NMR, IR, and mass spectrometry. The compound's purity and stability are critical factors for its potential applications, driving ongoing research into optimal storage conditions and formulation strategies. These aspects are particularly important for researchers searching for "6-hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one stability" or "1378683-92-1 analytical methods" in scientific databases.
The market for 6-hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one is evolving as its potential applications become clearer. Suppliers and manufacturers are responding to increased demand from research institutions and pharmaceutical companies. Current market trends indicate growing interest in custom synthesis and bulk quantities of this compound, particularly for drug discovery programs.
From a regulatory perspective, CAS 1378683-92-1 is not currently classified as hazardous under major chemical inventories. However, researchers should always consult the latest safety data sheets and comply with local regulations when handling this compound. Proper laboratory practices and personal protective equipment are recommended when working with any chemical substance.
Future research directions for 6-hydroxy-THQ include exploring its biological activities more thoroughly and developing novel derivatives with enhanced properties. The scientific community is particularly interested in its potential interactions with various enzyme systems and possible applications in treating neurological disorders. These investigations align with current trends in personalized medicine and targeted therapies.
For researchers seeking 6-hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one suppliers, it's important to verify the compound's purity and obtain proper documentation. Many chemical suppliers now offer this compound in various quantities, with some providing custom synthesis services for specialized derivatives. The availability of this material has improved significantly in recent years as interest in its applications has grown.
In conclusion, 6-hydroxy-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 1378683-92-1) represents an interesting and versatile compound with potential applications across multiple industries. Its unique structural features and biological activity profile make it a valuable subject for ongoing research and development. As scientific understanding of this molecule deepens, we can expect to see new and innovative applications emerge in the coming years.
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